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Compound of Interest

Compound Name: 4-Isopropylcyclohexanol

Cat. No.: B103256 Get Quote

For Researchers, Scientists, and Product Development Professionals

Introduction: The Versatile Role of 4-
Isopropylcyclohexanol in Modern Perfumery
4-Isopropylcyclohexanol (CAS No. 4621-04-9) is a synthetic fragrance ingredient prized for

its complex and versatile olfactory profile.[1][2] A secondary alcohol with the chemical formula

C9H18O, it is characterized by a cyclohexane ring substituted with an isopropyl and a hydroxyl

group.[3] This structure gives rise to geometric isomers, primarily cis and trans, each

contributing distinct notes to a fragrance composition.[4][5] The commercial product is typically

a mixture of these isomers.[6]

The odor profile of 4-isopropylcyclohexanol is multifaceted, commonly described as floral,

minty, green, and woody, with nuances of rose and herbal freshness.[1] This complexity allows

it to be used in a wide array of fragrance applications, from personal care products like soaps

and lotions to fine fragrances.[7][8] Its stability in various media, including alkaline conditions

found in soap, makes it a robust choice for perfumers.[9][10]

A key aspect for formulators to understand is the significant difference in the olfactory

properties of the cis and trans isomers. The cis-isomer is recognized as being a more potent

odorant, possessing a more powerful and desirable scent profile compared to its trans

counterpart.[4][5][11] Consequently, synthetic strategies that favor the formation of the cis-

isomer are of considerable interest in the fragrance industry.[4][5]
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These application notes will provide a comprehensive guide to the use of 4-
isopropylcyclohexanol in fragrance development, covering its olfactory properties,

formulation guidelines, and analytical protocols.

Physicochemical and Olfactory Properties
A thorough understanding of the physical and chemical properties of 4-isopropylcyclohexanol
is essential for its effective use in fragrance formulations.

Property Value Source

CAS Number 4621-04-9 [1][3][6][12]

Molecular Formula C9H18O [1][3][6][12]

Molecular Weight 142.24 g/mol [1][6][12][13]

Appearance
Colorless to almost colorless

clear liquid
[3]

Boiling Point 94°C at 5 mmHg [7]

Flash Point 80.8°C [7]

Solubility Soluble in ethanol [1]

Odor Profile

Floral, minty, green, woody,

rose, herbal, fresh, muguet,

lily, camphorous

[1]

Stereoisomers: The Key to Olfactory Nuance
The distinct scent profiles of the cis and trans isomers of 4-isopropylcyclohexanol are a

critical consideration for perfumers.

cis-4-Isopropylcyclohexanol: This isomer is the more potent of the two and is often

associated with a more desirable and intense fragrance profile.[4][5][11] Its synthesis is a

key focus for producing high-impact fragrance ingredients.
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trans-4-Isopropylcyclohexanol: While less potent than the cis-isomer, the trans form still

contributes to the overall fragrance profile and is a significant component of commercially

available mixtures.[4][5]

The ratio of these isomers can be controlled during synthesis, with modern biocatalytic

methods offering pathways to enrich the more desirable cis-isomer.[4][5]

Application in Fragrance Formulations: Protocols
and Guidelines
4-Isopropylcyclohexanol is a versatile ingredient that can be incorporated into a wide range

of fragrance compositions. Its power, relatively low cost, and stability make it a valuable

component.[9][10]

General Blending Recommendations
4-Isopropylcyclohexanol blends well with a variety of fragrance materials. For optimal results,

it should be blended with "sweetening" materials of similar volatility to round out its profile.[9]

[10]

Workflow for Incorporating 4-Isopropylcyclohexanol:
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Fragrance Development Workflow

Define Fragrance Concept
(e.g., Floral, Woody, Fresh)

Select Core Accords

Introduce 4-Isopropylcyclohexanol
(Consider cis/trans ratio)

Add Modifiers & Blenders
(e.g., Linalool, Phenylethyl alcohol)

Evaluate in Product Base
(e.g., Soap, Lotion, Alcohol)

Refine and Finalize Formulation

Click to download full resolution via product page

Caption: A typical workflow for incorporating 4-isopropylcyclohexanol into a fragrance

formulation.

Recommended Blending Partners:

To Enhance Sweetness and Floralcy: Linalool, Phenylethyl alcohol, Citronellol, and various

esters.[9][10]

For Classic Fougère Accords: Blends well with traditional Fougère components.[9][10]
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For Lavender and Pine Accords: Provides a powerful and stable character.[9][10]

In Rose Compositions: Can be used to add a unique and lasting freshness.[9][10]

Protocol for a Simple Floral-Woody Fragrance Accord
This protocol outlines the creation of a basic accord to demonstrate the application of 4-
isopropylcyclohexanol.

Materials:

4-Isopropylcyclohexanol (isomer mixture)

Linalool

Phenylethyl alcohol

Sandalwood accord

Ethanol (perfumer's grade)

Glass beakers and stirring rods

Digital scale

Procedure:

Prepare a 10% Dilution: In a glass beaker, weigh 1 part 4-isopropylcyclohexanol and add

9 parts ethanol. Stir until fully dissolved.

Create the Floral Heart: In a separate beaker, combine Linalool and Phenylethyl alcohol in a

2:1 ratio.

Introduce the Woody Base: Add the Sandalwood accord to the floral heart. A starting ratio of

1 part floral to 1 part woody base is recommended.

Incorporate 4-Isopropylcyclohexanol: Slowly add the 10% dilution of 4-
isopropylcyclohexanol to the floral-woody mixture. Start with a concentration of 1-5% of

the total fragrance concentrate and evaluate the olfactory effect.
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Maceration and Evaluation: Allow the accord to macerate for at least 48 hours. Evaluate the

fragrance on a smelling strip and in a simple product base (e.g., unscented lotion).

Refinement: Adjust the ratios of the components to achieve the desired balance. The level of

4-isopropylcyclohexanol can be increased for a more pronounced minty-woody character

or decreased to allow the floral notes to dominate.

Synthesis of 4-Isopropylcyclohexanol
The primary industrial synthesis of 4-isopropylcyclohexanol involves the hydrogenation of p-

isopropylphenol.[10]

Reaction Pathway:

p-Isopropylphenol Hydrogenation
(e.g., Ni or Pd catalyst)

H2 4-Isopropylcyclohexanol
(cis/trans mixture)

Click to download full resolution via product page

Caption: Synthesis of 4-isopropylcyclohexanol via hydrogenation.

Recent advancements have focused on biocatalytic methods using alcohol dehydrogenases

(ADHs) for the stereoselective reduction of 4-isopropylcyclohexanone to yield a higher

concentration of the more potent cis-isomer.[4][5]

Safety and Regulatory Information
4-Isopropylcyclohexanol is listed as a fragrance ingredient by the International Fragrance

Association (IFRA).[13][14] The Research Institute for Fragrance Materials (RIFM) has

conducted safety assessments on this ingredient.[15] As with all fragrance materials, it is

essential to adhere to the recommended usage levels and safety guidelines provided by

regulatory bodies. It is classified as causing serious eye damage.[13]

Conclusion
4-Isopropylcyclohexanol is a valuable and versatile material in the perfumer's palette. Its

complex odor profile, stability, and the distinct characteristics of its isomers provide a wide
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range of creative possibilities. By understanding its properties and applying the formulation

guidelines and protocols outlined in these notes, researchers and product developers can

effectively utilize 4-isopropylcyclohexanol to create innovative and appealing fragrances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b103256#applications-of-4-
isopropylcyclohexanol-in-fragrance-industry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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